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Compound of Interest

5-Ethyl-2-methylpiperidine
Compound Name:

hydrochloride
CAS No.: 68711-96-6
Cat. No.: B13280346

Get Quote

Executive Summary

5-Ethyl-2-methylpiperidine Hydrochloride (also known as Copellidine HCI) serves as a
structurally rigid, lipophilic amine building block.[1] Unlike simple piperidine salts, the presence
of C2-methyl and C5-ethyl substituents introduces significant steric bulk and lipophilicity.[1] This
modification alters its solubility thermodynamics, making it more soluble in chlorinated organic
solvents than its unsubstituted counterparts while retaining high water solubility. This guide
outlines the solubility limits, recrystallization protocols, and thermodynamic mechanisms
governing its behavior in laboratory environments.

Chemical Profile & Properties[1][2][3][4][5][6]
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Property Detail
IUPAC Name 5-Ethyl-2-methylpiperidine hydrochloride
Common Name Copellidine Hydrochloride

104-89-2 (Free Base); 1807937-86-5 (cis-

CAS Number )
isomer HCI)
Molecular Formula CsH17N[1][2][3] - HCI
Molecular Weight 163.69 g/mol (Salt); 127.23 g/mol (Free Base)
Physical State White to off-white crystalline solid
Exists as cis and trans diastereomers.[1]
Stereochemistry Commercial supplies are often mixtures unless
specified.[1]
o Moderate.[1][4] The salt can absorb
Hygroscopicity

atmospheric moisture, leading to "oiling out."

Solubility Thermodynamics

The solubility of 5-Ethyl-2-methylpiperidine HCI is governed by two competing domains within
the molecule:

 lonic Head Group (Piperidinium Chloride): Provides high lattice energy and strong
interactions with polar protic solvents (Water, Methanol) via ion-dipole forces.[1]

 Lipophilic Tail (C8 Carbon Skeleton): The ethyl and methyl groups disrupt the crystal lattice
packing compared to unsubstituted piperidine, lowering the melting point and increasing
solubility in moderately polar organic solvents like Dichloromethane (DCM) and Chloroform.

[1]

Mechanism of Dissolution (Graphviz Visualization)

The following diagram illustrates the solvation shell competition that dictates solubility in
different media.
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Figure 1: Solvation dynamics showing the competition between lattice energy and solvent

interaction.

Solubility Data Table

The following data consolidates experimental observations and homologous series estimations
for the Hydrochloride salt at 25°C.
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Solvent

Solubility Rating

Estimated Conc.
(mg/mL)

Technical Notes

Water

Freely Soluble

> 100 mg/mL

Forms a clear, acidic
solution (pH ~4-5).[1]

Methanol

Very Soluble

> 80 mg/mL

Excellent solvent for
initial dissolution
before

recrystallization.[1]

Ethanol

Soluble

30 - 60 mg/mL

Solubility decreases
significantly with
temperature; ideal for

recrystallization.[1]

DCM

Moderately Soluble

10 - 25 mg/mL

Higher than
unsubstituted
piperidine HCI due to
alkyl groups.[1] Useful

for extraction.

Acetone

Sparingly Soluble

<5 mg/mL

Often causes the salt
to "oil out" if moisture

is present.[1]

Diethyl Ether

Insoluble

<1 mg/mL

Primary anti-solvent

for precipitation.

Hexane

Insoluble

< 0.1 mg/mL

Used to wash crystals
to remove non-polar

impurities.[1]

Experimental Protocols

Protocol A: Recrystallization (Purification)

The most common impurity in commercial samples is the trans-isomer or oxidation byproducts.
[1] The HCI salt is best purified using a Two-Solvent System (Ethanol/Ether).[1]
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Reagents:

e Crude 5-Ethyl-2-methylpiperidine HCI
o Absolute Ethanol (Solvent A)

o Diethyl Ether (Solvent B - Anti-solvent)
Procedure:

o Dissolution: Place 1.0 g of crude salt in a 50 mL Erlenmeyer flask. Add boiling Ethanol
dropwise (approx. 3-5 mL) with constant stirring until the solid just dissolves. Do not add
excess solvent.[1]

« Filtration (Optional): If insoluble particles remain, perform a hot filtration through a pre-
warmed glass frit.[1][5]

e Cloud Point: Remove from heat. Add Diethyl Ether dropwise to the hot solution until a faint,
persistent cloudiness appears.

 Clarification: Add 1-2 drops of Ethanol to clear the solution.[1]

o Crystallization: Cover the flask and allow it to cool slowly to room temperature undisturbed.
Once ambient, place in an ice bath (0°C) for 2 hours.

 [solation: Filter the white needles via vacuum filtration. Wash the cake with cold Ether (2 x 5
mL).

e Drying: Dry under high vacuum at 40°C to remove solvent traces.[1]

Protocol B: Free Base Liberation (Solvent Switching)

For applications requiring the amine in non-polar solvents (e.g., Toluene), convert the salt to the
free base.

Procedure:

e Dissolve the HCI salt in minimal Water (10 mL/g).[1]
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Add 2M NaOH solution until pH > 12. The solution will become cloudy as the free base oils
out.

Extract 3x with Dichloromethane (DCM) or Diethyl Ether.[1]

Dry the organic layer over Anhydrous Na2S0a4.[1]

Concentrate in vacuo to yield the colorless liquid free base (bp ~163°C).

Workflow Diagram: Purification Decision Tree
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Figure 2: Decision tree for the purification of the hydrochloride salt.

Practical Applications & Troubleshooting
Handling "Oiling Out™
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A common issue with alkyl-piperidine salts is "oiling out” (forming a second liquid phase)
instead of crystallizing.[1]

o Cause: Often due to residual water or cooling too rapidly.[1]

e Solution: Re-heat the mixture to dissolve the oil. Add a seed crystal of the pure salt. Scratch
the glass surface with a rod.[6] Ensure the solvent system is anhydrous (use dry Ethanol).[1]

Isomer Separation

If specific stereochemistry (cis vs trans) is required:

o Fractional Crystallization: The cis-isomer HCI salt typically has a higher lattice energy and
less solubility than the trans-isomer.[1] Repeated recrystallization from Ethanol/Acetone can
enrich the cis-isomer.

o Chromatography: Convert to the free base and purify on silica gel (eluent:
DCM/MeOH/NH40OH) before re-forming the salt.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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